Cas no 144875-57-0 (4-Chloro-1-(2-methylpropyl)-1H-imidazo[4,5-C]quinoline-2-methanol)

• Product Name: 4-Chloro-1-(2-methylpropyl)-1H-imidazo[4,5-C]quinoline-2-methanol
• CAS No: 144875-57-0
• MF: C₁₅H₁₆ClN₃O
• MW: 289.760042190552
• CID: 2777830
• PubChem ID: 15224401
• Update Time: 2025-04-21

4-Chloro-1-(2-methylpropyl)-1H-imidazo[4,5-C]quinoline-2-methanol Chemical and Physical Properties

Names and Identifiers

• 144875-57-0
• 4-chloro-1-(2-methylpropyl)-1h-imidazo-[4,5-c]quinoline-2-methanol
• 4-CHLORO-1-(2-METHYLPROPYL)-1H-IMIDAZO[4,5-C]QUINOLINE-2-METHANOL
• [4-CHLORO-1-(2-METHYLPROPYL)-1H-IMIDAZO[4,5-C]QUINOLIN-2-YL]METHANOL
• IASLIRGGBGIXHH-UHFFFAOYSA-N
• (4-chloro-1-isobutyl-1H-imidazo[4,5-c]quinolin-2-yl)methanol
• SCHEMBL6719508
• DTXSID80570251
• 4-Chloro-1-(2-methylpropyl)-1H-imidazo[4,5-C]quinoline-2-methanol

• Inchi： 1S/C15H16ClN3O/c1-9(2)7-19-12(8-20)18-13-14(19)10-5-3-4-6-11(10)17-15(13)16/h3-6,9,20H,7-8H2,1-2H3
• InChI Key： IASLIRGGBGIXHH-UHFFFAOYSA-N
• SMILES： ClC1C2=C(C3C=CC=CC=3N=1)N(C(CO)=N2)CC(C)C

Computed Properties

• Exact Mass: 289.0981898Da
• Monoisotopic Mass: 289.0981898Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 50.9Ų